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Compound of Interest

Compound Name: 2,5-Dimethylheptane

Cat. No.: B1361372 Get Quote

An In-depth Technical Guide on the Material Safety of 2,5-Dimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive analysis of the Material Safety Data Sheet (MSDS)

for 2,5-Dimethylheptane, offering a technical guide for professionals in research and drug

development. It consolidates critical safety data, outlines experimental methodologies for

assessing key hazards, and presents visual workflows for safe handling.

Physicochemical and Hazard Data
The following tables summarize the key quantitative data for 2,5-Dimethylheptane, compiled

from various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₉H₂₀ [1][2][3][4][5]

Molecular Weight 128.26 g/mol [1][2][3][4][5]

Appearance Colorless liquid [2][3][6]

Odor Petroleum-like [2]

Density 0.7037 - 0.72 g/cm³ at 20°C [1][2][7][8]

Boiling Point
129.2°C to 136°C at 760

mmHg
[1][2][8][9]

Melting Point -111.9°C [2]

Flash Point 23°C [8][9]

Autoignition Temperature 205°C (401°F) [10]

Vapor Pressure 9.42 mmHg at 25°C [8]

Solubility

Insoluble in water; Soluble in

nonpolar solvents like ether,

benzene, acetone, hexane,

and toluene.

[2][8][9]

Refractive Index 1.403 [7][8][9]

Table 2: Fire and Explosion Hazard Data
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Hazard Value Source(s)

Flammability Flammable liquid and vapor [3][9][11]

Flammability Class (U.S.) Flammable IC (estimated) [10]

Extinguishing Media
Dry chemical, carbon dioxide,

alcohol-resistant foam.
[12]

Unsuitable Extinguishing

Media
No limitations specified. [13]

Specific Hazards

Vapors are heavier than air

and may spread along floors.

Forms explosive mixtures with

air on intense heating.

[13]

Hazardous Combustion

Products

No hazardous decomposition

products are known.
[10]

Table 3: Toxicological and Environmental Hazard Data
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Endpoint Data Source(s)

Acute Toxicity (Inhalation)
LC50 Rat: 3200 ppm, 4 hours

(for 2,6-Dimethylheptane)
[10]

Acute Toxicity (Dermal)

LD50 Rabbit: > 2000 mg/kg,

24 Hours (for 2,6-

Dimethylheptane)

[10]

Skin Corrosion/Irritation Causes skin irritation. [3][11]

Serious Eye Damage/Irritation
Direct contact may cause

temporary irritation.
[10]

Aspiration Hazard
May be fatal if swallowed and

enters airways.
[9][14][15]

Aquatic Hazard (Acute) Very toxic to aquatic life. [3][11]

Aquatic Hazard (Chronic)
Very toxic to aquatic life with

long lasting effects.
[3][11]

Neurotoxicity

Classified as a neurotoxin.

May cause acute solvent

syndrome.

[6]

GHS Hazard Classification and Precautionary
Statements
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.

GHS Pictograms
Flame, Health Hazard, Irritant, Environment

Signal Word
Danger
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Hazard Statements
H226: Flammable liquid and vapor.[3][9][11]

H304: May be fatal if swallowed and enters airways.[9][14][15]

H315: Causes skin irritation.[3][11]

H400: Very toxic to aquatic life.[3][11]

H410: Very toxic to aquatic life with long lasting effects.[3][11]

Precautionary Statements
A comprehensive list of precautionary statements includes measures for prevention, response,

storage, and disposal. Key statements include:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[9][12][14][16] No

smoking.[9][12][14][16] Keep container tightly closed.[9][12][16][17] Ground/bond container

and receiving equipment.[9][10][12][16] Use explosion-proof electrical/ventilating/lighting

equipment.[9][10][16] Use only non-sparking tools.[9][10][16][17] Take precautionary

measures against static discharge.[9][10][16][17] Wear protective gloves/eye protection/face

protection.[9][12][16][17]

Response: If swallowed: Immediately call a POISON CENTER or doctor.[9][14][15][17] Do

NOT induce vomiting.[9][14][15][17] If on skin (or hair): Take off immediately all contaminated

clothing.[9][12][16][17] Rinse skin with water/shower.[9][12][16][17]

Storage: Store in a well-ventilated place.[9][10][14][16][17] Keep cool.[9][14][16][17] Store

locked up.[9][10][14][16]

Disposal: Dispose of contents/container to an approved waste disposal plant.[9][16]

Experimental Protocols
The determination of the safety parameters listed above is conducted using standardized

experimental protocols. The following are summaries of the methodologies for key

experiments.
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Flash Point Determination
The flash point of a volatile liquid is the lowest temperature at which its vapors will ignite in the

presence of an ignition source. For a liquid like 2,5-Dimethylheptane, a closed-cup method is

typically employed.

Methodology (based on ASTM D56 and ASTM D93):

A sample of the substance is placed in a test cup, which is then sealed with a lid (closed-

cup).

The sample is heated at a slow, constant rate.

An ignition source is periodically introduced into the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapor to ignite.

For more viscous liquids or those that form a surface film, the Pensky-Martens method

(ASTM D93) is used, which includes a stirrer to ensure temperature uniformity.[14]

Autoignition Temperature Determination
The autoignition temperature is the lowest temperature at which a substance will

spontaneously ignite in a normal atmosphere without an external source of ignition.

Methodology (based on ASTM E659):

A small, metered sample of the liquid is injected into a heated, uniformly heated glass

flask.[1][2][7]

The temperature of the flask is varied, and the time to ignition is recorded.

The autoignition temperature is the lowest flask temperature at which ignition occurs.[1][2]

[7]

This method can determine both hot-flame and cool-flame autoignition temperatures.[1][2]

[7]
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Skin Irritation Testing
In vitro methods are now widely used to assess skin irritation potential, reducing the need for

animal testing.

Methodology (based on OECD Guideline 439):

A Reconstructed Human Epidermis (RhE) model, which mimics the properties of human

skin, is used.[3][5][9][10]

The test chemical is applied topically to the surface of the RhE tissue.

After a defined exposure period, the chemical is removed, and the tissue is incubated.

Cell viability is measured using a colorimetric assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold (typically ≤ 50%) indicates that the

substance is an irritant.[5][10]

Aquatic Toxicity Testing
The effect of a chemical on aquatic organisms is a critical component of its environmental

hazard assessment.

Methodology (based on OECD Guideline 203 - Fish, Acute Toxicity Test):

Fish (e.g., Zebrafish) are exposed to a range of concentrations of the test substance in

water for a short period (e.g., 96 hours).

The number of dead or affected fish is recorded at specified intervals.

The LC50 (Lethal Concentration 50%), the concentration that is lethal to 50% of the test

population, is calculated.

For substances that are difficult to test (e.g., poorly soluble), specific guidance from OECD

Guidance Document 23 is followed to ensure proper dispersion and exposure.[11][18]

Visualized Workflows and Relationships

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://mbresearch.com/oecd-439-sit
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://mbresearch.com/oecd-439-sit
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.ecetoc.org/wp-content/uploads/2024/07/Aquatic-testing-of-PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams, created using the DOT language, illustrate key safety information and

procedures.

GHS Hazard Classification

Physical Hazards Health Hazards Environmental Hazards

2,5-Dimethylheptane

H226: Flammable liquid and vapor H304: May be fatal if swallowed
and enters airways H315: Causes skin irritation H410: Very toxic to aquatic life

with long lasting effects

2,5-Dimethylheptane

Click to download full resolution via product page

Caption: GHS hazard classification for 2,5-Dimethylheptane.
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Caption: A generalized safe handling workflow for 2,5-Dimethylheptane.
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Conclusion
2,5-Dimethylheptane is a flammable liquid that poses significant health and environmental

hazards, including skin irritation, aspiration toxicity, and high aquatic toxicity. Professionals

handling this substance must adhere to strict safety protocols, including the use of appropriate

personal protective equipment, ensuring adequate ventilation, and preventing the buildup of

static electricity. A thorough understanding of its properties and associated hazards, as outlined

in this guide, is paramount for ensuring a safe working environment and minimizing

environmental impact. Always refer to the most current and specific Safety Data Sheet provided

by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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